Cas no 478256-03-0 ((E)-4-((3-nitrobenzylidene)amino)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: (E)-4-((3-nitrobenzylidene)amino)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 478256-03-0
• MF: C₁₆H₁₃N₅O₂S
• MW: 339.371721029282
• CID: 3050460
• PubChem ID: 6879108
• Update Time: 2025-04-21

(E)-4-((3-nitrobenzylidene)amino)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• (E)-4-((3-nitrobenzylidene)amino)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol
• STK570164
• AKOS005496101
• 4-((3-Nitrobenzylidene)amino)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol
• 5-(3-Methylphenyl)-4-((3-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-thiol
• 646-909-1
• AKOS002178917
• 478256-03-0
• 5-(3-methylphenyl)-4-{[(E)-(3-nitrophenyl)methylidene]amino}-4H-1,2,4-triazol-3-yl hydrosulfide
• 5-(3-methylphenyl)-4-{[(E)-(3-nitrophenyl)methylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione

• Inchi： 1S/C16H13N5O2S/c1-11-4-2-6-13(8-11)15-18-19-16(24)20(15)17-10-12-5-3-7-14(9-12)21(22)23/h2-10H,1H3,(H,19,24)/b17-10+
• InChI Key： WYOFBBQKUFWURX-LICLKQGHSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C)C=2)N1/N=C/C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 339.07899585Da
• Monoisotopic Mass: 339.07899585Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 118Ų